Cas no 931039-91-7 (2-4-(2-phenoxyethyl)piperazin-1-yl-N-phenylacetamide)

• Product Name: 2-4-(2-phenoxyethyl)piperazin-1-yl-N-phenylacetamide
• CAS No: 931039-91-7
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 5671589
• PubChem ID: 9259800
• Update Time: 2025-08-04

2-4-(2-phenoxyethyl)piperazin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• BDBM50016327
• AKOS034434991
• EN300-26867175
• CCG-322577
• 2-[4-(2-phenoxyethyl)piperazin-1-yl]-N-phenylacetamide
• 931039-91-7
• CHEMBL3262813
• Z52741193
• 2-4-(2-phenoxyethyl)piperazin-1-yl-N-phenylacetamide

• Inchi： 1S/C20H25N3O2/c24-20(21-18-7-3-1-4-8-18)17-23-13-11-22(12-14-23)15-16-25-19-9-5-2-6-10-19/h1-10H,11-17H2,(H,21,24)
• InChI Key： NEZKKGRUTJJKQO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1CCN(CC(NC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 339.19467705g/mol
• Monoisotopic Mass: 339.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-4-(2-phenoxyethyl)piperazin-1-yl-N-phenylacetamide

Comprehensive Overview of 2-4-(2-phenoxyethyl)piperazin-1-yl-N-phenylacetamide (CAS No. 931039-91-7): Properties, Applications, and Research Insights

2-4-(2-phenoxyethyl)piperazin-1-yl-N-phenylacetamide (CAS No. 931039-91-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This piperazine derivative, characterized by a phenoxyethyl side chain and a phenylacetamide moiety, exhibits intriguing pharmacological properties, making it a subject of interest for drug discovery and development.

The compound's molecular structure combines a piperazine core with aromatic substituents, a design frequently employed in medicinal chemistry to enhance binding affinity and selectivity toward biological targets. Researchers have explored its interactions with various receptor systems, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions, aligning with current trends in addressing neurological health challenges and chronic inflammation.

Recent studies highlight the compound's potential as a modulator of neurotransmitter systems, with particular focus on its ability to influence dopaminergic and serotonergic pathways. This mechanism aligns with growing public interest in cognitive enhancement and mood regulation, topics frequently searched in scientific and wellness communities. The phenoxyethyl component may contribute to improved blood-brain barrier penetration, a critical factor in neuropharmaceutical development.

From a synthetic chemistry perspective, 931039-91-7 serves as a valuable intermediate for creating more complex molecules. Its N-phenylacetamide group offers versatile sites for further chemical modifications, enabling the development of derivative compounds with tailored properties. This adaptability responds to the pharmaceutical industry's need for structure-activity relationship (SAR) studies and lead optimization processes.

The compound's physicochemical properties, including its solubility profile and stability characteristics, have been carefully documented to support formulation development. These parameters are crucial for researchers investigating drug delivery systems, a field experiencing rapid growth due to advancements in nanotechnology and targeted therapy approaches. The balance between lipophilic (phenoxyethyl) and hydrophilic (piperazine) elements in its structure contributes to favorable pharmacokinetic properties.

In the context of current drug discovery trends, 2-4-(2-phenoxyethyl)piperazin-1-yl-N-phenylacetamide represents an interesting case study for multi-target directed ligands (MTDLs), a strategy gaining traction in treating complex diseases like neurodegenerative disorders. Its structural features allow simultaneous interaction with multiple biological targets, addressing the limitations of single-target therapies often discussed in scientific literature and pharmaceutical forums.

Quality control and analytical methods for this compound have been refined using advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry, ensuring precise characterization for research purposes. These methodologies align with the increasing emphasis on analytical quality by design (AQbD) in pharmaceutical development, a topic frequently searched by quality assurance professionals.

The safety profile of 931039-91-7 has been evaluated through preliminary in vitro toxicity studies, showing promising results that warrant further investigation. This aspect is particularly relevant given the growing consumer interest in drug safety and side effect profiles, as evidenced by search trends in medical information platforms.

From a commercial perspective, the compound's availability as a research chemical supports academic and industrial laboratories engaged in medicinal chemistry exploration. Its applications extend to chemical biology studies, where it serves as a tool compound for probing biological systems, reflecting the interdisciplinary nature of modern life sciences research.

Ongoing research continues to uncover new potential applications for 2-4-(2-phenoxyethyl)piperazin-1-yl-N-phenylacetamide, particularly in areas of signal transduction modulation and cellular communication. These investigations contribute to the broader understanding of molecular recognition processes, a fundamental concept in drug design that attracts significant attention from students and researchers alike.

The compound's development history and patent landscape offer insights into intellectual property strategies in pharmaceutical innovation, a subject of interest for technology transfer professionals and research commercialization experts. This aspect connects with current discussions about open innovation in drug discovery.

As the scientific community continues to explore 931039-91-7, its role in advancing precision medicine approaches becomes increasingly apparent. The compound's potential for personalized therapy development aligns with one of the most significant trends in contemporary healthcare, frequently searched by medical professionals and patients seeking advanced treatment options.

In conclusion, 2-4-(2-phenoxyethyl)piperazin-1-yl-N-phenylacetamide (CAS No. 931039-91-7) represents a versatile and pharmacologically interesting compound with multiple potential applications in drug discovery and biochemical research. Its continued study contributes valuable knowledge to the fields of medicinal chemistry, neuroscience, and pharmaceutical development, addressing many current research priorities and health challenges.